Cas no 762273-00-7 ((S)-tert-Butyl (3-hydroxy-3-phenylpropyl)carbamate)

• Product Name: (S)-tert-Butyl (3-hydroxy-3-phenylpropyl)carbamate
• CAS No: 762273-00-7
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 1084179
• Update Time: 2025-05-22

(S)-tert-Butyl (3-hydroxy-3-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (3-hydroxy-3-phenylpropyl)carbamate
• 2-Methyl-2-propanyl [(3S)-3-hydroxy-3-phenylpropyl]carbamate
• Carbamic acid, N-[(3S)-3-hydroxy-3-phenylpropyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H21NO3/c1-14(2,3)18-13(17)15-10-9-12(16)11-7-5-4-6-8-11/h4-8,12,16H,9-10H2,1-3H3,(H,15,17)/t12-/m0/s1
• InChI Key： UHMCJSCAZCSSEM-LBPRGKRZSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC[C@H](O)C1=CC=CC=C1

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 404.6±38.0 °C(Predicted)
• pka: 12.70±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (S)-tert-Butyl (3-hydroxy-3-phenylpropyl)carbamate

Professional Introduction of (S)-tert-Butyl (3-hydroxy-3-phenylpropyl)carbamate (CAS No. 762273-00-7)

The compound (S)-tert-butyl (3-hydroxy-3-phenylpropyl)carbamate with CAS No. 762273-00-7 is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group and a carbamate functional group, making it a valuable compound for various applications in drug development and chemical synthesis.

Recent studies have highlighted the potential of (S)-tert-butyl (3-hydroxy-3-phenylpropyl)carbamate in the treatment of neurological disorders. Researchers have demonstrated that this compound exhibits promising neuroprotective properties, particularly in models of Alzheimer's disease. The tert-butyl group contributes to the molecule's stability, while the carbamate group plays a crucial role in its bioavailability and pharmacokinetics.

The synthesis of (S)-tert-butyl (3-hydroxy-3-phenylpropyl)carbamate involves a multi-step process that requires precise control over stereochemistry. The use of chiral catalysts has been shown to enhance the enantioselectivity of the synthesis, ensuring the production of the desired (S) enantiomer. This approach not only improves the efficiency of the synthesis but also aligns with current trends toward sustainable and environmentally friendly chemical processes.

In terms of pharmacological activity, (S)-tert-butyl (3-hydroxy-3-phenylpropyl)carbamate has been found to modulate key enzymes involved in neurotransmitter metabolism. For instance, it has been shown to inhibit acetylcholinesterase, an enzyme associated with cognitive decline in Alzheimer's disease. This inhibition leads to increased levels of acetylcholine in the brain, which can improve cognitive function and reduce symptoms associated with neurodegenerative conditions.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of (S)-tert-butyl (3-hydroxy-3-phenylpropyl)carbamate to various protein targets. These studies have provided valuable insights into the molecular mechanisms underlying its pharmacological effects, paving the way for further optimization of its therapeutic potential.

The application of (S)-tert-butyl (3-hydroxy-3-phenylpropyl)carbamate extends beyond neurology. Its unique chemical structure makes it a versatile building block in organic synthesis. For example, it can be used as an intermediate in the synthesis of more complex molecules with diverse biological activities. The presence of both a tert-butyl group and a carbamate group provides multiple sites for further functionalization, enabling researchers to explore its potential in areas such as oncology and infectious diseases.

In conclusion, (S)-tert-butyl (3-hydroxy-3-phenylpropyl)carbamate (CAS No. 762273-00-7) is a versatile and promising compound with significant potential in drug development and chemical synthesis. Its unique structure, coupled with recent advancements in its synthesis and pharmacological characterization, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.